![molecular formula C20H23BrN2O3S B259066 5-(azepan-1-ylsulfonyl)-N-(4-bromophenyl)-2-methylbenzamide](/img/structure/B259066.png)
5-(azepan-1-ylsulfonyl)-N-(4-bromophenyl)-2-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(azepan-1-ylsulfonyl)-N-(4-bromophenyl)-2-methylbenzamide, also known as ABSM-1, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research.
Scientific Research Applications
5-(azepan-1-ylsulfonyl)-N-(4-bromophenyl)-2-methylbenzamide has been shown to have potential applications in biomedical research due to its ability to selectively inhibit the activity of a specific protein called protein kinase C (PKC). PKC is involved in a variety of cellular processes, including cell proliferation, differentiation, and apoptosis. By inhibiting PKC activity, this compound has the potential to be used in the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes.
Mechanism of Action
5-(azepan-1-ylsulfonyl)-N-(4-bromophenyl)-2-methylbenzamide selectively binds to the regulatory domain of PKC, preventing its activation and subsequent downstream signaling. This inhibition of PKC activity leads to the suppression of various cellular processes such as cell proliferation and migration.
Biochemical and Physiological Effects:
Studies have shown that this compound has potent anti-proliferative effects on various cancer cell lines, including breast, lung, and prostate cancer. This compound has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 5-(azepan-1-ylsulfonyl)-N-(4-bromophenyl)-2-methylbenzamide in lab experiments is its specificity towards PKC, which allows for targeted inhibition of PKC activity without affecting other cellular processes. However, this compound has limited solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for research involving 5-(azepan-1-ylsulfonyl)-N-(4-bromophenyl)-2-methylbenzamide. One potential direction is to further investigate its anti-cancer properties and its potential use in cancer therapy. Another direction is to explore its potential use in the treatment of other diseases such as Alzheimer's disease and diabetes. Additionally, further optimization of the synthesis method of this compound could lead to increased yields and improved purity, making it easier to work with in lab settings.
Synthesis Methods
The synthesis of 5-(azepan-1-ylsulfonyl)-N-(4-bromophenyl)-2-methylbenzamide involves the reaction of 4-bromobenzoyl chloride with 2-methylbenzamide in the presence of a base such as triethylamine. The resulting compound is then reacted with azepane-1-sulfonyl chloride to produce this compound. This synthesis method has been optimized to produce high yields of this compound with minimal impurities.
properties
Molecular Formula |
C20H23BrN2O3S |
---|---|
Molecular Weight |
451.4 g/mol |
IUPAC Name |
5-(azepan-1-ylsulfonyl)-N-(4-bromophenyl)-2-methylbenzamide |
InChI |
InChI=1S/C20H23BrN2O3S/c1-15-6-11-18(27(25,26)23-12-4-2-3-5-13-23)14-19(15)20(24)22-17-9-7-16(21)8-10-17/h6-11,14H,2-5,12-13H2,1H3,(H,22,24) |
InChI Key |
ZTXAKJTXJLESDG-UHFFFAOYSA-N |
SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)N2CCCCCC2)C(=O)NC3=CC=C(C=C3)Br |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)N2CCCCCC2)C(=O)NC3=CC=C(C=C3)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.